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Compound of Interest

Compound Name: Methylkushenol C

Cat. No.: B15138875

Methylkushenol C: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methylkushenol C is a naturally occurring flavonoid that has garnered interest within the
scientific community. This technical guide provides a comprehensive overview of its chemical
properties, and while direct biological data is limited, we will explore the activities of structurally
related compounds isolated from the same source. This document is intended to serve as a
foundational resource for researchers and professionals in drug development.

Chemical Properties

Property Value Source

CAS Number 128879-52-7 PubChem[1]
Molecular Formula C26H2807 PubChem[1]
Molecular Weight 452.5 g/mol PubChem[1]
Synonyms 5-O-methylkushenol C Semantic Scholar[2]

Biological Activity
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Direct experimental data on the biological activity of Methylkushenol C is not extensively
available in peer-reviewed literature. However, a study on flavonoids isolated from the roots of
Sophora flavescens, the plant source of Methylkushenol C, provides valuable context. The
study investigated the anti-inflammatory and antiproliferative activities of several isolated
flavonoids. While specific IC50 values for Methylkushenol C were not reported, the study
details the activities of other related compounds, suggesting a potential area of investigation for
Methylkushenol C.

Anti-Inflammatory Activity of Related Flavonoids from
Sophora flavescens

The anti-inflammatory potential of flavonoids from Sophora flavescens was assessed by
measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated
RAW 264.7 macrophages. Several compounds exhibited significant inhibitory effects.

Antiproliferative Activity of Related Flavonoids from
Sophora flavescens

The antiproliferative effects of the isolated flavonoids were evaluated against the human
hepatoma (HepG2) cell line. A number of these compounds demonstrated notable activity.

Experimental Protocols

While specific experimental protocols for Methylkushenol C are not detailed in the available
literature, the methodologies used for the assessment of related flavonoids from Sophora
flavescens provide a clear procedural framework.

Cell Culture and Treatment

e Cell Lines:
o Murine macrophage cell line (RAW 264.7) for anti-inflammatory assays.
o Human hepatoma cell line (HepG2) for antiproliferative assays.

e Culture Conditions: Cells were cultured at 37°C in a humidified atmosphere with 5% CO2.
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» Treatment: For experimental assays, cells were treated with various concentrations of the
test compounds.

Nitric Oxide (NO) Production Inhibition Assay

 RAW 264.7 macrophages were seeded in 96-well plates.
e The cells were treated with various concentrations of the test compounds.

» Lipopolysaccharide (LPS) was added to induce an inflammatory response and subsequent
NO production.

o After a 24-hour incubation period, the amount of nitrite in the culture medium, an indicator of
NO production, was measured using the Griess reagent.

Antiproliferative Activity (MTT Assay)

e HepG2 cells were seeded in 96-well plates.

e The cells were treated with various concentrations of the test compounds and incubated for
a specified period.

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution was added to
each well.

o After incubation, the formazan crystals formed by viable cells were dissolved in a suitable
solvent.

The absorbance was measured using a microplate reader to determine cell viability.

Signaling Pathways

Specific signaling pathways modulated by Methylkushenol C have not yet been elucidated.
However, flavonoids are well-known to interact with various signaling cascades, particularly
those involved in inflammation. A common target for the anti-inflammatory action of flavonoids
is the NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway.

Visualizations
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General Experimental Workflow
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Caption: General workflow for assessing anti-inflammatory and antiproliferative activities.

Hypothetical Anti-Inflammatory Signaling Pathway
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Caption: A potential mechanism of anti-inflammatory action via NF-kB pathway inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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